Cas no 2137030-13-6 ((1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine)

• Product Name: (1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2137030-13-6
• MF: C₁₃H₁₆FNO
• MW: 221.27064704895
• CID: 5825042
• PubChem ID: 165455136
• Update Time: 2025-08-05

(1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine
• EN300-745256
• 2137030-13-6

• Inchi： 1S/C13H16FNO/c1-13(2,3)12(15)11-6-8-4-5-9(14)7-10(8)16-11/h4-7,12H,15H2,1-3H3/t12-/m1/s1
• InChI Key： KLXXIYNZBKLNPL-GFCCVEGCSA-N
• SMILES： FC1C=CC2=C(C=1)OC(=C2)[C@H](C(C)(C)C)N

Computed Properties

• Exact Mass: 221.121592296g/mol
• Monoisotopic Mass: 221.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine

Introduction to (1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 2137030-13-6)

(1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine, with the CAS number 2137030-13-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted benzofuran moiety and a chiral center, which contribute to its potential therapeutic applications.

The fluoro-substituted benzofuran core of this compound is a key structural element that has been extensively studied for its biological activities. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, making them valuable in drug design. The presence of the fluoro group in the benzofuran ring can significantly influence the compound's binding affinity to various receptors and enzymes, thereby modulating its pharmacological properties.

The chiral center at the 1-position of the propan-1-amine moiety is another critical feature of this compound. Chirality plays a crucial role in determining the biological activity and selectivity of many drugs. The (S) configuration of this compound has been shown to exhibit distinct pharmacological profiles compared to its (R) enantiomer, highlighting the importance of enantioselective synthesis in drug development.

Recent studies have explored the potential therapeutic applications of (1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine in various disease models. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors are involved in a wide range of physiological processes, including mood regulation, sleep, and appetite. Compounds that can selectively modulate these receptors have significant potential for treating conditions such as depression, anxiety, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of (1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine at serotonin receptors. The results showed that this compound exhibited high affinity for 5-HT₇ receptors and moderate affinity for 5-HT₆ receptors. These findings suggest that it could be a promising lead compound for developing new serotonergic drugs with improved efficacy and reduced side effects.

Beyond its serotonergic properties, (1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine has also been evaluated for its potential as an anticonvulsant agent. Epilepsy is a neurological disorder characterized by recurrent seizures, and there is a continuous need for new anticonvulsant drugs with better safety profiles. In preclinical studies using rodent models of epilepsy, this compound demonstrated significant anticonvulsant activity without causing motor impairment or other adverse effects.

The pharmacokinetic properties of (1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine have also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Additionally, the compound has demonstrated low toxicity in both in vitro and in vivo assays, further supporting its safety profile.

In conclusion, (1S)-1-(6-fluoro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 2137030-13-6) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in areas such as serotonin receptor modulation and anticonvulsant therapy. Ongoing research aims to optimize its structure and explore additional biological activities to fully realize its clinical potential.